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Compound of Interest

Compound Name:
4-((1-Methyl-1h-1,2,4-triazol-5-

yl)methyl)aniline

Cat. No.: B13541408

Get Quote

Executive Summary & Chemical Identification
Triazol-5-yl methyl aniline refers to a class of chemical scaffolds acting as secondary amines

linking an aniline moiety to a triazole ring via a methylene bridge. These structures are critical

intermediates in the synthesis of kinase inhibitors, antimicrobials, and agrochemicals.

For the purpose of this technical guide, the primary subject is N-((1H-1,2,3-Triazol-5-

yl)methyl)aniline (CAS 165397-77-3), a representative structure of this class. Researchers

must note that isomeric forms (e.g., 1,2,4-triazole derivatives like those used in Rizatriptan

synthesis) share similar physicochemical properties but may exhibit distinct biological activities.

Chemical Characterization Table
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Property Specification

Chemical Name N-((1H-1,2,3-Triazol-5-yl)methyl)aniline

CAS Number 165397-77-3

Molecular Formula C₉H₁₀N₄

Molecular Weight 174.20 g/mol

SMILES c1ccccc1NCC2=CN=NN2

Physical State Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water

LogP (Predicted) ~1.42 (Lipophilic, membrane permeable)

pKa (Predicted) ~4.5 (Aniline nitrogen), ~9.2 (Triazole NH)

Hazard Identification (GHS Classification)
Signal Word:WARNING

Based on Structure-Activity Relationship (SAR) analysis of secondary aromatic amines and

triazole derivatives, the following GHS classifications are assigned in the absence of

compound-specific experimental data.

Hazard Statements
H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation (Skin Irrit. 2).

H319: Causes serious eye irritation (Eye Irrit.[2] 2A).

H335: May cause respiratory irritation (STOT SE 3).

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do.[1] Continue rinsing.[1]

Toxicological Profile: Mechanism & Prediction
As a Senior Application Scientist, I must emphasize that while specific in vivo data for CAS

165397-77-3 is proprietary, we can construct a high-confidence toxicological profile using

Read-Across methodology from its two pharmacophores: Aniline and 1,2,3-Triazole.

Structural Alert Analysis
The molecule contains two distinct toxophores:

Aniline Moiety (Aromatic Amine):

Metabolic Activation: Hepatic CYP450 enzymes (specifically CYP2E1) can N-hydroxylate

the aniline nitrogen.

Risk:[2] The resulting N-hydroxylamine is a potent electrophile capable of binding to DNA

(genotoxicity) or oxidizing hemoglobin to methemoglobin (methemoglobinemia).

Triazole Ring:

Mechanism:[2] Triazoles can inhibit CYP450 enzymes (specifically CYP51), which is the

mechanism of action for antifungal drugs but an off-target liability in human toxicology

(endocrine disruption).

Risk:[2] Potential for hepatotoxicity and hormonal perturbation with chronic exposure.

Acute Toxicity Predictions[1]
Oral LD50 (Rat): Estimated range 500 – 2000 mg/kg.

Justification: Unsubstituted aniline has an LD50 of ~250 mg/kg. The addition of the

triazole-methyl group typically reduces acute toxicity by increasing steric bulk and altering
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metabolic clearance, pushing the compound into GHS Category 4.

Dermal/Inhalation: Likely irritant due to the basicity of the secondary amine.

Genotoxicity & Carcinogenicity
Ames Test Prediction:Positive/Equivocal.

Reasoning: Many aniline derivatives are mutagenic in Salmonella typhimurium strains

TA98/TA100 with metabolic activation (S9 fraction).

Recommendation: Treat as a suspected mutagen until experimental validation (Ames test)

proves otherwise.

Experimental Workflows
Synthesis Pathway (Reductive Amination)
The most robust synthesis for this scaffold involves the reductive amination of 1,2,3-triazole-5-

carbaldehyde with aniline. This route avoids the use of highly toxic alkylating agents.
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NaBH(OAc)3
(Reducing Agent)
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Figure 1: Reductive amination strategy for synthesizing the triazol-methyl-aniline scaffold. This

pathway minimizes byproduct formation compared to direct alkylation.

Toxicity Screening Protocol (Self-Validating)
To validate the safety profile of this intermediate, a tiered testing strategy is required.

Step 1: In Silico Assessment
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Tool: OECD QSAR Toolbox or Derek Nexus.

Endpoint: Predict Mutagenicity and Skin Sensitization.

Step 2: In Vitro Cytotoxicity (MTT Assay)

Cell Line: HepG2 (Liver) or HEK293 (Kidney).

Protocol:

Seed cells at 10,000 cells/well in 96-well plates.

Treat with compound (0.1 - 100 µM) for 24h.

Add MTT reagent; incubate 4h.

Solubilize formazan crystals in DMSO.

Measure absorbance at 570 nm.

Validation: IC50 must be calculated relative to DMSO control (100%) and Triton X-100

positive control (0%).

Step 3: Genotoxicity (Ames Test)

Strains: TA98, TA100.

Condition: +/- S9 metabolic activation.

Criteria: >2-fold increase in revertant colonies indicates mutagenicity.
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Figure 2: Tiered toxicological assessment workflow. Progression to the next tier is contingent

on passing the previous threshold.

Safety & Handling Protocols
Storage & Stability[1][4]

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The secondary amine is

prone to oxidation over time.
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Stability: Stable for >2 years if kept dry and dark. Hygroscopic nature requires desiccated

storage.

Emergency Response[1][4]
Eye Contact: Immediately flush with saline for 15 minutes. Use a pH-neutralizing eye wash if

available.

Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water. PEG is

superior to water alone for lipophilic amines.

Spill Cleanup: Do not dry sweep. Dampen with water to prevent dust generation, then absorb

with inert material (vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13541408/docs#comprehensive-technical-guide-
safety-and-toxicity-profile-of-triazol-5-yl-methyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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